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This guide provides detailed technical information on 18:1 Biotinyl Cap PE, a lipid commonly
utilized by researchers, scientists, and drug development professionals in the creation of model
membrane systems and for various bioconjugation applications.

Core Molecular Data

18:1 Biotinyl Cap PE, also known by its full chemical name 1,2-dioleoyl-sn-glycero-3-
phosphoethanolamine-N-(cap biotinyl) (sodium salt), is a modified phospholipid.[1][2][3] It
incorporates a biotin moiety, enabling it to bind with high affinity to streptavidin and avidin,
making it a valuable tool for molecular recognition and immobilization studies. The "18:1"
designation refers to the two oleoyl acyl chains, each with 18 carbon atoms and one double
bond.

Below is a summary of its key quantitative data. Note that variations in molecular weight and
formula can be cited depending on whether the compound is in its salt or free acid form. The
most commonly supplied form is the sodium salt.
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Parameter Value (Sodium Salt) Value (Free Acid) Reference
Molecular Weight 1105.47 g/mol 1082.5 g/mol [110415161 /171
Chemical Formula Cs7H102N4NaO11PS Cs57H102N4011PS (11141 /17]
CAS Number 384835-51-2 384835-51-2 [1][4][7]

Structural and Logical Relationships

The molecular architecture of 18:1 Biotinyl Cap PE is modular, consisting of a phospholipid
backbone to which a biotinylated caproyl group is attached. The diagram below illustrates the
logical relationship between the constituent chemical moieties of the molecule.
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Caption: Molecular structure of 18:1 Biotinyl Cap PE.
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Experimental Protocols

The use of 18:1 Biotinyl Cap PE is prevalent in the formation of giant unilamellar vesicles
(GUVSs) and black lipid membranes (BLMs).[1][2] These model systems are instrumental in
studying membrane properties and protein-lipid interactions.

Protocol: Formation of Giant Unilamellar Vesicles (GUVSs) via Electroformation
e Lipid Film Preparation:

o Prepare a chloroform solution of the desired lipid mixture, including 18:1 Biotinyl Cap PE
(typically at a molar ratio of 0.1-5%). The primary lipid is often a neutral lipid like 1,2-
dioleoyl-sn-glycero-3-phosphocholine (DOPC).

o Deposit a thin, uniform film of the lipid solution onto conductive indium tin oxide (ITO)-
coated glass slides.

o Place the slides under a high vacuum for at least 2 hours to ensure complete removal of
the organic solvent.

e Hydration and Electroformation:

o Assemble a chamber with the two ITO slides separated by a silicone spacer, creating a
small volume for hydration.

o Fill the chamber with a swelling solution (e.g., sucrose solution of a specific osmolarity).
o Connect the ITO slides to a function generator.

o Apply an AC electric field (e.g., 10 Hz, 1.5 V) for 2-4 hours at a temperature above the
phase transition temperature of the lipid mixture.

o Vesicles will detach from the slide surface and can be harvested for subsequent
experiments.

¢ Visualization and Use:

o The GUVs can be visualized using phase-contrast microscopy.
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o For applications involving the biotin tag, fluorescently labeled streptavidin can be added to
the GUV suspension to confirm the presence and accessibility of the biotin groups on the
vesicle surface.

This protocol provides a foundational method for creating GUVs incorporating 18:1 Biotinyl
Cap PE. Specific parameters such as lipid composition, voltage, frequency, and hydration time
may require optimization depending on the experimental goals.

Experimental Workflow

The following diagram outlines a typical experimental workflow for utilizing 18:1 Biotinyl Cap
PE in a protein-binding assay using GUVs.
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Caption: Workflow for a GUV-based binding assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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